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This document provides detailed application notes and experimental protocols for the use of

iodonium salts in chemoselective functionalizations. Iodonium salts have emerged as versatile

and powerful reagents in modern organic synthesis, offering mild and efficient pathways for the

formation of carbon-carbon and carbon-heteroatom bonds. Their ability to act as electrophilic

sources of various functional groups allows for a high degree of chemoselectivity, making them

invaluable tools in the synthesis of complex molecules, including pharmaceuticals and

agrochemicals.

Introduction to Chemoselective Functionalizations
with Iodonium Salts
Hypervalent iodine(III) reagents, particularly diaryliodonium salts, serve as excellent

electrophilic arylating agents for a wide range of nucleophiles under both metal-free and metal-

catalyzed conditions.[1] A key strategy for achieving high chemoselectivity in these reactions

involves the use of unsymmetrical diaryliodonium salts. These salts are designed with one aryl
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group intended for transfer and a second, non-transferable "dummy" group. The dummy group

is typically sterically hindered or electron-rich, which disfavors its transfer.[2] The 2,4,6-

trimethoxyphenyl (TMP) group is a widely used and effective dummy ligand that allows for the

chemoselective transfer of the desired aryl group.[3][4]

This document will cover the following key applications:

Chemoselective N-Arylation: Formation of C-N bonds with amines, indoles, and other

nitrogen-containing heterocycles.

Chemoselective O-Arylation: Synthesis of diaryl ethers and arylated alcohols.

Chemoselective C-Arylation: Formation of α-aryl carbonyl compounds.

Chemoselective Trifluoromethylation: Introduction of the trifluoromethyl group.

Chemoselective Alkynylation: Formation of thioalkynes.

Synthesis of Unsymmetrical Diaryliodonium Salts
The ability to perform chemoselective functionalizations often relies on the availability of

unsymmetrical diaryliodonium salts. A robust one-pot synthesis of aryl(2,4,6-

trimethoxyphenyl)iodonium (aryl(TMP)) tosylate salts from readily available aryl iodides has

been developed, providing access to a wide range of these valuable reagents.[3]

General Protocol for One-Pot Synthesis of
Aryl(TMP)iodonium Tosylates
This protocol describes the synthesis of aryl(TMP)iodonium tosylates from aryl iodides, m-

CPBA, p-toluenesulfonic acid, and trimethoxybenzene.[3]
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Caption: Workflow for the one-pot synthesis of Aryl(TMP)iodonium tosylates.
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Protocol:

To a flask are added the aryl iodide (1.0 equiv), m-chloroperbenzoic acid (m-CPBA, 1.1

equiv), and p-toluenesulfonic acid monohydrate (p-TsOH·H₂O, 1.1 equiv).

Acetonitrile is added as the solvent.

The mixture is stirred at room temperature for 10 minutes.

1,3,5-Trimethoxybenzene (1.1 equiv) is added.

The reaction mixture is stirred at 70 °C for 30 minutes.

The reaction is cooled to room temperature, and diethyl ether is added to precipitate the

product.

The solid is collected by filtration, washed with diethyl ether, and dried under vacuum to

afford the desired aryl(TMP)iodonium tosylate.

Chemoselective N-Arylation
Diaryliodonium salts are highly effective reagents for the N-arylation of a variety of nitrogen-

containing compounds, including indoles and other heterocycles, often under metal-free

conditions.[5]

N-Arylation of Indoles
Table 1: Scope of Metal-Free Direct Arylation of Indoles with Diaryliodonium Salts[5]
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Entry
Indole
Substrate

Diaryliodoniu
m Salt

Product Yield (%)

1 Indole

Di(p-

anisyl)iodonium

tosylate

3-(p-

Anisyl)indole
85

2 1-Methylindole

Di(p-

anisyl)iodonium

tosylate

1-Methyl-3-(p-

anisyl)indole
91

3 5-Bromoindole

Di(p-

anisyl)iodonium

tosylate

5-Bromo-3-(p-

anisyl)indole
78

4 2-Methylindole

Di(p-

anisyl)iodonium

tosylate

2-Methyl-3-(p-

anisyl)indole
82

Protocol for N-Arylation of Indole:[5]

To a screw-capped vial, add the indole (0.50 mmol, 1.0 equiv) and the diaryliodonium salt

(0.55 mmol, 1.1 equiv).

Add dimethylformamide (DMF, 2.0 mL).

The vial is sealed and the mixture is stirred at 100 °C for 22 hours.

After cooling to room temperature, the reaction mixture is diluted with water and extracted

with ethyl acetate.

The combined organic layers are washed with brine, dried over sodium sulfate, and

concentrated under reduced pressure.

The crude product is purified by flash column chromatography on silica gel to afford the N-

arylated indole.

Chemoselective O-Arylation
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The synthesis of diaryl ethers can be efficiently achieved through the O-arylation of phenols

using diaryliodonium salts. The use of unsymmetrical salts with a non-transferable dummy

group is crucial for high chemoselectivity.

O-Arylation of Phenols
Table 2: O-Arylation of Phenols with Aryl(mesityl)iodonium Salts

Entry
Phenol
Substra
te

Aryl(me
sityl)iod
onium
Salt

Base Solvent
Temp
(°C)

Time (h)
Yield
(%)

1 Phenol

Phenyl(m

esityl)iod

onium

triflate

K₂CO₃ MeCN 55 12 95

2

4-

Methoxy

phenol

Phenyl(m

esityl)iod

onium

triflate

K₂CO₃ MeCN 55 12 92

3

4-

Nitrophe

nol

Phenyl(m

esityl)iod

onium

triflate

K₂CO₃ MeCN 55 12 88

4
2-

Naphthol

Phenyl(m

esityl)iod

onium

triflate

K₂CO₃ MeCN 55 12 90

Data compiled from representative procedures.[6]

Protocol for O-Arylation of Phenol:[6]

In a reaction vial, combine the phenol (1.0 equiv), the aryl(mesityl)iodonium salt (1.1 equiv),

and potassium carbonate (K₂CO₃, 2.0 equiv).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.beilstein-journals.org/bjoc/articles/20/243
https://www.beilstein-journals.org/bjoc/articles/20/243
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233926?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add acetonitrile (MeCN) as the solvent.

The vial is sealed and the mixture is stirred at 55 °C for 12 hours.

After cooling, the reaction mixture is filtered and the filtrate is concentrated.

The residue is purified by column chromatography to yield the diaryl ether.

Chemoselective C-Arylation
Diaryliodonium salts are effective reagents for the α-arylation of carbonyl compounds, leading

to the formation of valuable α-aryl ketones, esters, and other derivatives.[7]

α-Arylation of Ketones
Table 3: α-Arylation of Ketones with Diaryliodonium Salts[7][8]

Entry
Ketone
Substrate

Diaryliod
onium
Salt

Base Solvent Product Yield (%)

1
Acetophen

one

Diphenylio

donium

triflate

NaH THF

α-

Phenylacet

ophenone

75

2
Cyclohexa

none

Diphenylio

donium

triflate

NaH THF

2-

Phenylcycl

ohexanone

80

3

2-

Nitrocycloh

exanone

Diphenylio

donium

triflate

K₂CO₃ Toluene

2-Phenyl-

2-

nitrocycloh

exanone

76[9]

Protocol for α-Arylation of Acetophenone:

To a solution of acetophenone (1.0 equiv) in anhydrous tetrahydrofuran (THF) under an inert

atmosphere, add sodium hydride (NaH, 1.1 equiv) at 0 °C.
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Stir the mixture at room temperature for 30 minutes.

Add a solution of diphenyliodonium triflate (1.2 equiv) in THF.

Allow the reaction to warm to room temperature and stir for 12 hours.

Quench the reaction with saturated aqueous ammonium chloride solution and extract with

ethyl acetate.

The combined organic layers are washed with brine, dried, and concentrated.

Purify the crude product by column chromatography.

Chemoselective Trifluoromethylation
The introduction of a trifluoromethyl (CF₃) group can significantly enhance the metabolic

stability, binding selectivity, and lipophilicity of drug candidates. Hypervalent iodine-based

reagents, such as Togni's reagents, are widely used for electrophilic trifluoromethylation.[10]

Trifluoromethylation of Enamines
Table 4: Trifluoromethylation of Enamines with Togni's Reagent[11]

Entry
Enamine
Substrate

Reagent Catalyst Product Yield (%)

1

1-(1-

Phenylvinyl)p

yrrolidine

Togni

Reagent I
CuI

3,3,3-

Trifluoro-1-

phenyl-2-

(pyrrolidin-1-

yl)propan-1-

one

65

2

1-(Cyclohex-

1-en-1-

yl)pyrrolidine

Togni

Reagent I
CuI

2-

(Trifluorometh

yl)-2-

(pyrrolidin-1-

yl)cyclohexan

-1-one

72
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Protocol for Trifluoromethylation of Enamines:[11]

To a solution of the enamine (1.0 mmol) in 1,2-dichloroethane (DCE, 10 mL), add Togni's

reagent I (1.2 mmol) and copper(I) iodide (CuI, 0.2 mmol) at room temperature.

The reaction mixture is heated to 60 °C and monitored by TLC.

Upon completion, add iodosobenzene (PhIO, 1.5 mmol) to the mixture and maintain the

temperature at 60 °C.

After the intermediate is consumed (monitored by TLC), cool the reaction to room

temperature and quench with saturated aqueous NaHCO₃ (30 mL).

Extract the mixture with dichloromethane (DCM), and the combined organic layers are

washed with brine, dried, and concentrated.

The product is purified by silica gel chromatography.

Chemoselective Alkynylation
Ethynylbenziodoxolone (EBX) reagents are highly effective for the electrophilic alkynylation of

various nucleophiles, particularly thiols, to form thioalkynes under mild, metal-free conditions.

[12]

Alkynylation of Thiols
Table 5: Alkynylation of Thiols with EBX Reagents[12]
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Entry
Thiol
Substrate

EBX
Reagent

Base Solvent Time Yield (%)

1 Thiophenol TIPS-EBX DBU THF < 1 min 98

2
Benzyl

mercaptan
TIPS-EBX DBU THF < 1 min 95

3

4-

Methoxythi

ophenol

TIPS-EBX DBU THF < 1 min 99

4
Cysteine

derivative
TIPS-EBX DBU THF < 1 min 92

TIPS-EBX = 1-[(triisopropylsilyl)ethynyl]-1,2-benziodoxol-3(1H)-one; DBU = 1,8-

Diazabicyclo[5.4.0]undec-7-ene

Protocol for Alkynylation of Thiophenol:[12]

To a solution of thiophenol (1.0 equiv) in tetrahydrofuran (THF), add 1,8-

diazabicyclo[5.4.0]undec-7-ene (DBU, 1.0 equiv).

Add a solution of the EBX reagent (1.1 equiv) in THF dropwise at room temperature.

The reaction is typically complete in less than 1 minute.

The reaction mixture is concentrated, and the residue is purified by column chromatography

on silica gel to afford the thioalkyne.

Signaling Pathways and Logical Relationships
The chemoselectivity in reactions with unsymmetrical diaryliodonium salts is governed by the

electronic and steric properties of the two aryl groups. The "dummy" group strategy is a logical

approach to direct the transfer of the desired aryl moiety.
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Reaction Pathway

Products

[Ar¹-I⁺-Ar²] X⁻

Ligand Coupling

Ar¹
(Desired Transfer Group)

- Electron-deficient
- Less sterically hindered

Ar²
('Dummy' Group)

- Electron-rich (e.g., TMP)
- Sterically hindered

Nucleophile
(Nu⁻)

Ar¹-Nu
(Desired Product)Chemoselective Transfer

Ar²-I
(Iodo-dummy)

Click to download full resolution via product page

Caption: Logic of chemoselective aryl transfer using a "dummy" group.

These application notes and protocols are intended to serve as a guide for researchers to

effectively utilize iodonium salts in their synthetic endeavors. The provided procedures are

based on established literature and should be adapted and optimized for specific substrates

and scales as needed. Always adhere to standard laboratory safety practices when handling

chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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